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Introduction

Fenarimol is a systemic pyrimidine fungicide used extensively on fruit crops, vegetables, and ornamental

plants to control various diseases including powdery mildew, scab, and rusts [1]. While considered to have

low acute oral toxicity, concerns exist about its potential as an endocrine disruptor with possible chronic

effects on reproduction and development [1] [2]. Understanding and measuring occupational exposure

through dermal and inhalation routes is therefore critical for risk assessment and ensuring worker safety

during agricultural handling and application.

Principles of Pesticide Exposure Assessment

Before a pesticide can cause harm, it must enter the body through one of three primary routes: oral (through

the mouth and digestive system), dermal (through the skin), or inhalation (through the nose and respiratory

system) [3]. Dermal exposure accounts for approximately 90% of all pesticide exposure users receive from

non-fumigant pesticides and often occurs undetected during mixing, application, or handling [3]. The rate of

dermal absorption varies significantly across different body parts, with the genital area having an absorption

rate approximately 11 times faster than the forearm [3]. Inhalation exposure results from breathing in

pesticide vapors, dust, or spray particles, which is particularly concerning for fumigant pesticides [3].
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Quantitative Exposure Measurement Protocols

The following section details standardized methodologies for measuring dermal and inhalation exposure to

fenarimol and similar fungicides in agricultural settings.

3.1. Whole Body Dosimetry (WBD) for Dermal Exposure

Purpose: To quantify the amount and distribution of fenarimol deposition on the body during

mixing/loading and application activities.

Materials and Reagents:

Outer and inner clothing sets (typically cotton)

Gauze pads
Nitrile gloves

Glass fiber filters (for inhalation sampling)
IOM (Institute of Occupational Medicine) sampler

Analytical grade solvents (e.g., ethyl acetate, methanol, xylene) [1]
High-Performance Liquid Chromatography (HPLC) system with Diode Array Detector (DAD) and

Mass Selective Detector (MSD) [4]

Procedure:

Sample Collection:

Don pre-cleaned outer and inner clothing, gloves, and place gauze pads in strategic locations.
Perform pesticide mixing/loading and application activities (e.g., hand-held sprayer application

in vineyards).
Collect outer and inner clothing, gloves, and gauze pads separately by body region post-

application.
For inhalation exposure, use an IOM sampler with a glass fiber filter during activities [5].

Sample Processing and Analysis:

Extract samples from each matrix (clothing, gloves, gauze) using appropriate solvents.
Analyze fenarimol concentrations using validated HPLC/DAD/MSD methods.

The analytical method should be validated for linearity and recovery, with conditions optimized
to provide short retention times and adequate peak shape [4].

Data Calculation:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s527853?utm_src=pdf-body
https://www.smolecule.com/products/s527853?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/291.htm
https://www.sciencedirect.com/science/article/abs/pii/S0379073803000549
https://www.sciencedirect.com/science/article/pii/S0147651322008284
https://www.smolecule.com/products/s527853?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0379073803000549
https://www.smolecule.com/products/s527853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Calculate dermal exposure amount (mg) for each body region.

Express exposure as a percentage of the total applied active ingredient (a.i.) [5].

Table 1: Example Dermal Exposure Distribution During Pesticide Application

Body Region
Exposure Amount
(mg)

Percentage of Total Dermal Exposure
(%)

Shin 11.34 35.1

Chest & Stomach 5.04 15.6

Pelvis 4.07 12.6

Gloves (during
mixing/loading)

0.154 94.5

3.2. Inhalation Exposure Measurement

Purpose: To determine the concentration of fenarimol in the breathing zone during agricultural activities.

Procedure:

Air Sampling:

Attach IOM sampler containing glass fiber filter to the worker's collar in the breathing zone.
Conduct air sampling throughout the mixing/loading and application tasks.

Measure the volume of air sampled to determine concentration [5].

Analysis:

Extract glass fiber filters using appropriate solvents.
Analyze using HPLC/DAD/MSD with optimized chromatographic conditions [4].

Table 2: Inhalation and Dermal Exposure During Different Tasks | Task | Dermal Exposure (mg) |

Inhalation Exposure (μg) | Percentage of Total Applied A.I. |----------|--------------------------|-----------------

-------------|-------------------------------------| | Mixing/Loading | 0.163 | Not Detected | 0.0004% (dermal) | |

Application | 32.3 | 10.8 | 0.07% (dermal), 2.4×10⁻⁶% (inhalation) |
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Risk Assessment Protocol

Purpose: To evaluate whether fenarimol exposure levels pose health risks to agricultural workers.

Procedure:

Calculate Actual Exposure:

Determine Actual Dermal Exposure (ADE) and Actual Inhalation Exposure (AIE) considering

personal protective equipment (PPE) effectiveness [5].
Example calculations from vineyard studies show ADE during application at 4707.6 μg/day and

AIE at 15.8 μg/day [5].

Determine Risk Index (RI):

Compare calculated exposure levels to established toxicity reference values.

Risk Index (RI) = Calculated Exposure / Toxicity Reference Value
An RI < 1 indicates acceptable risk level [5].

Example: Vineyard workers showed RI of 0.014 during application, indicating low risk [5].

Biomonitoring Validation:

Collect urine samples from workers for analysis of fenarimol metabolites.
Correlate biomonitoring data with WBD exposure data to validate assessment methods [5].

A strong correlation (e.g., r = 0.885, p = 0.0003) confirms the validity of the exposure
assessment [5].

Experimental Workflow and Risk Assessment Pathway

The following diagram illustrates the complete experimental workflow for fenarimol exposure assessment

and risk evaluation:
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Diagram 1: Experimental Workflow for Fenarimol Exposure Assessment (Title: 65 characters)

Advanced Modeling Approaches

Physiologically Based Toxicokinetic (PBTK) Modeling:

Purpose: To predict in vivo developmental toxicity of fenarimol from in vitro data using reverse

dosimetry [6].
Methodology:

Construct a minimal PBTK model to predict fenarimol kinetics in rats and humans.
Verify the model by comparing observed and predicted pharmacokinetics.

Apply reverse dosimetry to translate in vitro developmental toxicity data to in vivo dose-
response data.

Perform Monte Carlo simulations to predict population variability [6].
Application: This approach can predict assay equivalent oral doses and derive chemical-specific

adjustment factors (CSAF) for interspecies and intersubject toxicokinetic variability [6].

Quality Control and Method Validation

Analytical Validation: Establish linearity, recovery rates, and detection limits for fenarimol in all

matrices [4].
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Field Recovery Tests: Conduct tests to validate sampling efficiency and matrix effects [5].

Breakthrough Tests: Ensure sampling media capacity is not exceeded during inhalation monitoring
[5].

Conclusion

These application notes provide comprehensive methodologies for measuring dermal and inhalation

exposure to fenarimol in agricultural settings. The standardized protocols for whole body dosimetry and

inhalation sampling, coupled with rigorous risk assessment procedures, enable researchers to accurately

quantify occupational exposure and evaluate potential health risks. The correlation between external

exposure measurements and internal biomonitoring data strengthens the validity of these methods for

regulatory decision-making and protective measure implementation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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